Cas no 946306-04-3 (4-ethoxy-N-{2-2-(2-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}benzene-1-sulfonamide)

• Product name: 4-ethoxy-N-{2-2-(2-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}benzene-1-sulfonamide
• CAS No: 946306-04-3
• MF: C₂₁H₂₂N₄O₃S₂
• MW: 442.554381847382
• CID: 5514084

4-ethoxy-N-{2-2-(2-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-N-[2-[2-(2-methylphenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]benzenesulfonamide
• 4-ethoxy-N-{2-2-(2-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}benzene-1-sulfonamide

• Inchi： 1S/C21H22N4O3S2/c1-3-28-17-8-10-18(11-9-17)30(26,27)22-13-12-16-14-29-21-23-20(24-25(16)21)19-7-5-4-6-15(19)2/h4-11,14,22H,3,12-13H2,1-2H3
• InChI Key： FJXAEODSFWVSRW-UHFFFAOYSA-N
• SMILES： C1(S(NCCC2N3C(SC=2)=NC(C2=CC=CC=C2C)=N3)(=O)=O)=CC=C(OCC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 4-ethoxy-N-{2-2-(2-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}benzene-1-sulfonamide

Comprehensive Analysis of 4-ethoxy-N-{2-[2-(2-methylphenyl)-1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}benzene-1-sulfonamide (CAS No. 946306-04-3)

The compound 4-ethoxy-N-{2-[2-(2-methylphenyl)-1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}benzene-1-sulfonamide, with CAS No. 946306-04-3, is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its complex structure, featuring a triazolothiazole core and an ethoxybenzene sulfonamide moiety, positions it as a promising candidate for targeted therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific enzymatic pathways, which could lead to breakthroughs in treating chronic inflammatory conditions and metabolic disorders.

In recent years, the scientific community has shown increasing interest in sulfonamide derivatives due to their versatile pharmacological properties. The 4-ethoxy-N-{2-[2-(2-methylphenyl)-1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}benzene-1-sulfonamide stands out for its unique combination of a triazolothiazole scaffold and a sulfonamide group, which may enhance its bioavailability and target specificity. This structural synergy makes it a subject of intense study in drug discovery, particularly in the context of enzyme inhibition and receptor binding.

One of the most frequently searched questions in the field of medicinal chemistry is: "What are the potential applications of triazolothiazole derivatives in modern therapeutics?" The answer lies in the compound's ability to interact with biological targets with high precision. 4-ethoxy-N-{2-[2-(2-methylphenyl)-1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}benzene-1-sulfonamide exemplifies this potential, with preliminary studies suggesting its efficacy in modulating key cellular processes. Its ethoxybenzene sulfonamide component further enhances its solubility and pharmacokinetic profile, making it a viable candidate for oral administration.

Another hot topic in biochemical research is the exploration of small-molecule inhibitors for personalized medicine. The CAS No. 946306-04-3 compound aligns perfectly with this trend, as its modular structure allows for fine-tuning to achieve desired therapeutic effects. Researchers are particularly intrigued by its potential to address unmet medical needs in areas such as autoimmune diseases and neurodegenerative disorders. The compound's triazolothiazole backbone is known for its stability and ability to penetrate cell membranes, which is critical for effective drug delivery.

From a synthetic chemistry perspective, the preparation of 4-ethoxy-N-{2-[2-(2-methylphenyl)-1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}benzene-1-sulfonamide involves multi-step reactions that highlight the advancements in modern organic synthesis. The incorporation of the 2-methylphenyl group and the ethoxybenzene sulfonamide chain requires precise control over reaction conditions to ensure high yield and purity. This complexity underscores the importance of green chemistry principles in minimizing environmental impact while maintaining efficiency.

In the context of drug development, the compound's CAS No. 946306-04-3 is often discussed alongside other sulfonamide-based therapeutics. Its structural features, such as the triazolothiazole ring, contribute to its stability under physiological conditions, reducing the likelihood of rapid degradation. This property is particularly valuable in the design of long-acting medications, which are increasingly sought after in the treatment of chronic conditions. The compound's potential to serve as a biomarker or diagnostic tool is also under investigation, given its selective interaction with specific biological targets.

The growing demand for precision medicine has further elevated the relevance of 4-ethoxy-N-{2-[2-(2-methylphenyl)-1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}benzene-1-sulfonamide. Its ability to be tailored for specific patient populations aligns with the broader shift toward individualized treatment strategies. Researchers are exploring its use in combination therapies, where its unique mechanism of action could complement other drugs to enhance overall efficacy. This approach is particularly promising in oncology, where multi-targeted therapies are gaining traction.

In summary, 4-ethoxy-N-{2-[2-(2-methylphenyl)-1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}benzene-1-sulfonamide (CAS No. 946306-04-3) represents a fascinating intersection of chemistry and biology. Its intricate design and potential applications make it a standout candidate in the quest for innovative therapeutics. As research continues to unravel its full capabilities, this compound is poised to play a pivotal role in advancing personalized medicine and addressing complex health challenges.